3-(phenylsulfonyl)-2-(2,4,5-trimethoxyphenyl)-1,3-thiazolidine

• IUPAC Name: 3-(benzenesulfonyl)-2-(2,4,5-trimethoxyphenyl)-1,3-thiazolidine
• InChI: InChI=1S/C18H21NO5S2/c1-22-15-12-17(24-3)16(23-2)11-14(15)18-19(9-10-25-18)26(20,21)13-7-5-4-6-8-13/h4-8,11-12,18H,9-10H2,1-3H3
• InChI Key: ZRTBNJOAZFOKGK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C2N(CCS2)S(=O)(=O)C3=CC=CC=C3)OC)OC
• Molecular Formula: C18H21NO5S2
• Molecular Weight: 395.5 g/mol

Description

3-(phenylsulfonyl)-2-(2,4,5-trimethoxyphenyl)-1,3-thiazolidine is a chemical compound that belongs to the class of thiazolidines. It has been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and inflammation. The compound has shown promising results in preclinical studies, and its mechanism of action is being investigated further.

Mechanism of Action

The mechanism of action of 3-(phenylsulfonyl)-2-(2,4,5-trimethoxyphenyl)-1,3-thiazolidine is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
In preclinical studies, this compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. The compound has also been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(phenylsulfonyl)-2-(2,4,5-trimethoxyphenyl)-1,3-thiazolidine in lab experiments is that it has shown promising results in preclinical studies. However, one limitation is that the compound has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on 3-(phenylsulfonyl)-2-(2,4,5-trimethoxyphenyl)-1,3-thiazolidine. One direction is to further investigate its mechanism of action and identify the specific enzymes and pathways that it targets. Another direction is to test the compound in clinical trials to determine its safety and efficacy in humans. Additionally, the compound could be further studied for its potential use in the treatment of other diseases, such as diabetes and neurodegenerative disorders.
In conclusion, this compound is a chemical compound that has shown promising results in preclinical studies for its potential use in the treatment of various diseases. Its mechanism of action is being investigated further, and future research could lead to the development of new therapies for cancer, inflammation, and other diseases.

Synthesis Methods

The synthesis of 3-(phenylsulfonyl)-2-(2,4,5-trimethoxyphenyl)-1,3-thiazolidine can be achieved through a multi-step process. The starting materials are 2,4,5-trimethoxybenzaldehyde, thiourea, and phenylsulfonyl chloride. The reaction involves the condensation of the aldehyde and thiourea, followed by the addition of phenylsulfonyl chloride. The product is then purified through recrystallization.

Scientific Research Applications

3-(phenylsulfonyl)-2-(2,4,5-trimethoxyphenyl)-1,3-thiazolidine has been studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. The compound has also been studied for its anti-inflammatory properties, and it has been shown to reduce inflammation in animal models.